2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine
Overview
Description
2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine, also known as DMXAA, is a small molecule that has been extensively studied for its anti-cancer properties. It was first synthesized in the 1990s and has since been the subject of numerous scientific studies.
Mechanism of Action
The exact mechanism of action of 2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine is not well understood. However, it is believed to work by activating the immune system and inducing the production of cytokines, which are signaling molecules that regulate immune responses. 2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine has also been shown to inhibit the production of vascular endothelial growth factor (VEGF), which is a key factor in tumor angiogenesis.
Biochemical and Physiological Effects:
2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine has been shown to have a number of biochemical and physiological effects. It has been shown to induce the production of cytokines, including tumor necrosis factor-alpha (TNF-alpha) and interferon-gamma (IFN-gamma), which are involved in immune responses. 2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine has also been shown to inhibit the production of VEGF, which is a key factor in tumor angiogenesis. In addition, 2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine has a number of advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It has also been extensively studied, so there is a large body of literature on its properties and effects. However, there are also some limitations to using 2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine in lab experiments. It is a relatively complex molecule, so it may be difficult to modify or manipulate. In addition, it has been shown to have some toxicity in animal studies, so caution must be exercised when working with the compound.
Future Directions
For research include developing new synthesis methods, exploring combination therapies, and better understanding the mechanism of action of 2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine.
Scientific Research Applications
2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine has been extensively studied for its anti-cancer properties. It has been shown to induce tumor necrosis and inhibit angiogenesis, which are two key processes involved in tumor growth and metastasis. 2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine has also been shown to activate the immune system, leading to the destruction of cancer cells by immune cells.
properties
IUPAC Name |
2-(4,5-diphenyl-1,3-oxazol-2-yl)-N-methylethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O/c1-19-13-12-16-20-17(14-8-4-2-5-9-14)18(21-16)15-10-6-3-7-11-15/h2-11,19H,12-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JPEUECAITJAECO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCC1=NC(=C(O1)C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4,5-Diphenyloxazol-2-yl)-N-methylethanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Ethyl-4-[(4-methoxybenzylidene)amino]-4h-1,2,4-triazole-3-thiol](/img/structure/B3327156.png)
